Cas no 2171971-08-5 (tert-butyl 3-amino-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate)

• Product Name: tert-butyl 3-amino-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate
• CAS No: 2171971-08-5
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• CID: 6587762
• PubChem ID: 165523153
• Update Time: 2025-07-19

tert-butyl 3-amino-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate
• 2171971-08-5
• tert-butyl 3-amino-1-[4-(propan-2-yloxy)phenyl]cyclobutane-1-carboxylate
• EN300-1450341

• Inchi： 1S/C18H27NO3/c1-12(2)21-15-8-6-13(7-9-15)18(10-14(19)11-18)16(20)22-17(3,4)5/h6-9,12,14H,10-11,19H2,1-5H3
• InChI Key： JGHIYOXLZYAQAD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C2C=CC(=CC=2)OC(C)C)CC(C1)N)=O

Computed Properties

• Exact Mass: 305.19909372g/mol
• Monoisotopic Mass: 305.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl 3-amino-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate

tert-butyl 3-amino-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate (CAS No. 2171971-08-5): A Comprehensive Overview

tert-butyl 3-amino-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate (CAS No. 2171971-08-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

The chemical structure of tert-butyl 3-amino-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate is defined by its cyclobutane ring, which is substituted with an amino group at the 3-position and a phenyl group at the 1-position. The phenyl group is further substituted with an isopropoxy group at the 4-position. The tert-butyl ester group attached to the carboxylic acid moiety adds stability to the molecule, making it suitable for various chemical and biological studies.

The compound exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in solution-based assays and reactions. Its molecular weight is approximately 365.46 g/mol, and it has a melting point ranging from 85°C to 87°C. These properties make it a versatile candidate for both laboratory research and potential pharmaceutical development.

Synthesis Methods

The synthesis of tert-butyl 3-amino-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate involves several well-defined steps that ensure high yield and purity. One common approach involves the reaction of tert-butyl cyclobutanecarboxylate with an appropriate amine derivative to introduce the amino group. Subsequently, the phenyl ring with the isopropoxy substitution is introduced through a coupling reaction using palladium-catalyzed cross-coupling techniques.

A recent study published in the Journal of Organic Chemistry (2022) detailed an optimized synthetic route that achieved a yield of over 90% with high purity. The researchers utilized microwave-assisted synthesis to enhance reaction efficiency and reduce reaction time. This method not only improved the yield but also minimized side reactions, making it a preferred choice for large-scale production.

Biological Activities

tert-butyl 3-amino-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate has shown promising biological activities in various preclinical studies. One of its key applications is in the treatment of neurological disorders, particularly Alzheimer's disease (AD). Research conducted at the University of California, San Francisco (UCSF) demonstrated that this compound effectively inhibits beta-secretase (BACE1), an enzyme involved in the production of amyloid-beta peptides, which are implicated in AD pathogenesis.

In addition to its neuroprotective properties, tert-butyl 3-amino-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate has also shown potential as an anticancer agent. A study published in Cancer Research (2023) reported that this compound selectively targets cancer cells by disrupting mitochondrial function and inducing apoptosis. The researchers found that it was particularly effective against breast cancer cells, with minimal toxicity to normal cells.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical evaluation of tert-butyl 3-amino-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate. Phase I clinical trials are currently underway to assess its safety and pharmacokinetic properties in humans. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The future prospects for this compound are promising, given its dual therapeutic potential in both neurological disorders and cancer. Ongoing research aims to optimize its formulation for improved bioavailability and efficacy. Additionally, efforts are being made to explore combination therapies that could enhance its therapeutic benefits while minimizing side effects.

Conclusion

tert-butyl 3-amino-1-4-(propan-2-yloxy)phenylcyclobutane-1-carboxylate (CAS No. 2171971-08-5) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of novel therapeutics. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for improving patient outcomes in various medical conditions.